Cas no 1528620-51-0 (1,2,3,4-tetrafluoro-5-(1-isocyanatocyclopropyl)benzene)

• Product Name: 1,2,3,4-tetrafluoro-5-(1-isocyanatocyclopropyl)benzene
• CAS No: 1528620-51-0
• MF: C₁₀H₅F₄NO
• MW: 231.146416425705
• CID: 6156858
• PubChem ID: 83412558
• Update Time: 2025-08-05

1,2,3,4-tetrafluoro-5-(1-isocyanatocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrafluoro-5-(1-isocyanatocyclopropyl)benzene
• 1528620-51-0
• EN300-1854870

• Inchi： 1S/C10H5F4NO/c11-6-3-5(7(12)9(14)8(6)13)10(1-2-10)15-4-16/h3H,1-2H2
• InChI Key： CGVCREUVKLDTTI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C1(CC1)N=C=O)F)F)F

Computed Properties

• Exact Mass: 231.03072643g/mol
• Monoisotopic Mass: 231.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,2,3,4-tetrafluoro-5-(1-isocyanatocyclopropyl)benzene

Recent Advances in the Application of 1,2,3,4-Tetrafluoro-5-(1-isocyanatocyclopropyl)benzene (CAS: 1528620-51-0) in Chemical Biology and Pharmaceutical Research

1,2,3,4-Tetrafluoro-5-(1-isocyanatocyclopropyl)benzene (CAS: 1528620-51-0) is a fluorinated aromatic compound featuring an isocyanate functional group attached to a cyclopropyl ring. This unique structure has garnered significant attention in chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and material science. Recent studies have explored its applications in covalent inhibitor design, polymer chemistry, and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of covalent kinase inhibitors. Researchers utilized the reactive isocyanate group to form stable urea linkages with lysine residues in the ATP-binding pocket of target kinases. The tetrafluoro substitution pattern was found to enhance binding affinity through favorable hydrophobic interactions, while the cyclopropyl moiety contributed to improved metabolic stability compared to linear analogs.

In materials science, a team from MIT reported in Advanced Materials (2024) the use of 1,2,3,4-tetrafluoro-5-(1-isocyanatocyclopropyl)benzene as a crosslinking agent for high-performance fluoropolymers. The compound's ability to undergo both nucleophilic addition and [2+2] cycloaddition reactions enabled the creation of polymers with exceptional thermal stability (up to 400°C) and chemical resistance, making them suitable for biomedical device coatings.

Recent synthetic methodology developments have expanded access to this compound. A 2024 Organic Process Research & Development paper described an improved synthesis route starting from commercially available pentafluorobenzene, achieving an overall yield of 68% with excellent purity (>99.5%). This advancement addresses previous challenges in scale-up production, facilitating broader research applications.

Pharmacokinetic studies of derivatives containing this scaffold have shown promising results. The fluorinated aromatic system contributes to enhanced membrane permeability, while the isocyanate group allows for targeted covalent modification of biological targets. Current clinical trials include several PROTAC molecules incorporating this moiety as part of their warhead design.

Safety evaluations indicate that proper handling precautions are essential due to the compound's reactive isocyanate group. Recent toxicology studies recommend working concentrations below 10 mM in biological assays to minimize nonspecific protein modification. The environmental fate of this compound is currently under investigation, with preliminary data suggesting moderate persistence but low bioaccumulation potential.

Future research directions include exploring its use in bioorthogonal chemistry and the development of fluorinated contrast agents for medical imaging. The unique electronic properties imparted by the tetrafluoro substitution pattern make this compound particularly interesting for 19F-NMR applications in drug screening and target engagement studies.